ethyl 1-ethyl-6-fluoro-4-oxo-7-(1-piperidinyl)-1,4-dihydro-3-quinolinecarboxylate

• IUPAC Name: ethyl 1-ethyl-6-fluoro-4-oxo-7-piperidin-1-ylquinoline-3-carboxylate
• InChI: InChI=1S/C19H23FN2O3/c1-3-21-12-14(19(24)25-4-2)18(23)13-10-15(20)17(11-16(13)21)22-8-6-5-7-9-22/h10-12H,3-9H2,1-2H3
• InChI Key: RRDUBKZHUJXICD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCCCC3)F)C(=O)OCC
• Molecular Formula: C19H23FN2O3
• Molecular Weight: 346.4 g/mol

Description

MMV665827 is a compound identified as a potent transmission-reducing molecule for malaria parasites. It is part of the Medicines for Malaria Venture (MMV) Malaria Box, which contains compounds with potential antimalarial properties . MMV665827 has shown significant efficacy in reducing the transmission of malaria by targeting the parasite’s life cycle stages that are responsible for its spread.

Preparation Methods

The synthetic routes and reaction conditions for MMV665827 are not widely published. it is known that compounds in the MMV Malaria Box are typically synthesized through a series of organic reactions involving various reagents and catalysts. Industrial production methods for such compounds often involve large-scale synthesis using automated systems to ensure consistency and purity .

Chemical Reactions Analysis

MMV665827 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using reagents like halogens or nucleophiles.

Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

MMV665827 has several scientific research applications, particularly in the field of malaria research. It has been used to study the transmission-blocking activity of malaria parasites, specifically targeting the gametocyte and sporogonic stages of the parasite’s life cycle . This compound has also been utilized in high-throughput screening assays to identify other potential antimalarial compounds.

Mechanism of Action

The mechanism of action of MMV665827 involves inhibiting the transmission of malaria parasites by targeting specific stages of the parasite’s life cycle. It is believed to interfere with the development of gametocytes and early sporogonic stages, thereby preventing the parasite from maturing and spreading to new hosts . The molecular targets and pathways involved in this process are still under investigation, but it is thought that MMV665827 disrupts key enzymes and proteins essential for the parasite’s development .

Comparison with Similar Compounds

MMV665827 is unique in its high potency as a transmission-reducing molecule. Similar compounds in the MMV Malaria Box include MMV665941, MMV667491, and MMV019918, which also exhibit transmission-blocking activity but with varying degrees of efficacy . MMV665827 stands out due to its low IC50 value, indicating a higher potency compared to other compounds .

List of Similar Compounds:

• MMV665941
• MMV667491
• MMV019918

These compounds share similar mechanisms of action but differ in their chemical structures and specific targets within the malaria parasite .